Cas no 1806954-35-7 (3-(Aminomethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine
• CAS No: 1806954-35-7
• MF: C₈H₆F₅IN₂
• MW: 352.043131351471
• CID: 4894763
• Update Time: 2025-05-27

3-(Aminomethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5IN2/c9-6(10)3-1-5(8(11,12)13)16-7(14)4(3)2-15/h1,6H,2,15H2
• InChI Key： LECZQTANNDKZSB-UHFFFAOYSA-N
• SMILES： IC1=C(CN)C(C(F)F)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine

Recent Advances in the Study of 3-(Aminomethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine (CAS: 1806954-35-7)

In recent years, the compound 3-(Aminomethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine (CAS: 1806954-35-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and antimicrobial agents. The presence of multiple halogen atoms and an aminomethyl group enhances its reactivity and binding affinity, making it a valuable scaffold in drug discovery.

A recent study published in the *Journal of Medicinal Chemistry* explored the synthesis and biological evaluation of this compound as a potent inhibitor of protein kinases involved in inflammatory pathways. The researchers employed a multi-step synthetic route to optimize the yield and purity of 3-(Aminomethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine, followed by in vitro assays to assess its inhibitory activity. The results demonstrated a significant reduction in kinase activity at nanomolar concentrations, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another groundbreaking research effort, detailed in *Bioorganic & Medicinal Chemistry Letters*, investigated the antimicrobial properties of this compound. The study highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA) and *Pseudomonas aeruginosa*. The unique structural features of the compound, particularly the difluoromethyl and trifluoromethyl groups, were found to disrupt bacterial cell wall synthesis, offering a new mechanism of action against resistant pathogens.

Furthermore, computational modeling and molecular docking studies have provided insights into the binding interactions of 3-(Aminomethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine with target proteins. These studies revealed that the compound forms stable hydrogen bonds and hydrophobic interactions with key amino acid residues, explaining its high affinity and selectivity. Such findings are instrumental in guiding the design of derivatives with improved pharmacokinetic properties.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of this compound into viable therapeutic agents.

In conclusion, 3-(Aminomethyl)-4-(difluoromethyl)-2-iodo-6-(trifluoromethyl)pyridine (CAS: 1806954-35-7) represents a versatile and potent scaffold in drug discovery. Its applications in kinase inhibition and antimicrobial therapy underscore its potential to address unmet medical needs. Continued research and development efforts will be crucial in unlocking its full therapeutic potential and advancing it toward clinical trials.